Cas no 138326-69-9 (R-Cyclopropylglycine Methyl ester hydrochloride)

• Product Name: R-Cyclopropylglycine Methyl ester hydrochloride
• CAS No: 138326-69-9
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD16619096
• CID: 2950394
• PubChem ID: 118989313
• Update Time: 2025-05-19

R-Cyclopropylglycine Methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• R-Cyclopropylglycine Methyl ester hydrochloride
• Methyl (2R)-2-amino-2-cyclopropylacetate hydrochloride
• methyl (2R)-2-amino-2-cyclopropylacetate;hydrochloride
• (R)-Amino-cyclopropyl-acetic acid methyl ester hydrochloride
• (R)-Methyl 2-amino-2-cyclopropylacetate hydrochloride
• (R)-Methyl 2-amino-2-cyclopropylacetate HCl
• D77035
• A856081
• (R)-Methyl2-amino-2-cyclopropylacetatehydrochloride
• (R)-Amino-cyclopropyl-acetic acid methyl ester hydrochloride (H-D-Gly(c
• methyl (R)-2-amino-2-cyclopropylacetate hydrochloride
• Cyclopropaneacetic acid,
• MFCD16619096
• 138326-69-9
• CS-0111776
• (R)-Amino-cyclopropyl-acetic acid methyl ester hydrochloride (H-D-Gly(cPr)-OMe.HCl)
• A-amino-, methyl ester, hydrochloride, (R)- (9CI)
• XH0819
• BS-21375
• Cyclopropaneacetic acid, alpha-amino-, methyl ester, hydrochloride, (R)- (9CI)

• MDL： MFCD16619096
• Inchi： 1S/C6H11NO2.ClH/c1-9-6(8)5(7)4-2-3-4;/h4-5H,2-3,7H2,1H3;1H/t5-;/m1./s1
• InChI Key： SRMSADQSMWKRRW-NUBCRITNSA-N
• SMILES： Cl.O(C)C([C@@H](C1CC1)N)=O

Computed Properties

• Exact Mass: 165.0556563Da
• Monoisotopic Mass: 165.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Additional information on R-Cyclopropylglycine Methyl ester hydrochloride

Recent Advances in the Study of R-Cyclopropylglycine Methyl Ester Hydrochloride (CAS: 138326-69-9)

R-Cyclopropylglycine methyl ester hydrochloride (CAS: 138326-69-9) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a crucial building block in the synthesis of various bioactive molecules, including peptide-based therapeutics and enzyme inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel treatments for neurological disorders and infectious diseases. The unique structural features of R-cyclopropylglycine, such as the cyclopropyl ring, contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold for pharmaceutical research.

One of the most notable advancements in the study of R-cyclopropylglycine methyl ester hydrochloride is its role in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is the primary inhibitory neurotransmitter in the central nervous system, and its analogs have been investigated for their potential in treating epilepsy, anxiety, and other neurological conditions. Researchers have demonstrated that the incorporation of R-cyclopropylglycine into GABA analogs can improve their pharmacokinetic properties, such as blood-brain barrier penetration and resistance to enzymatic degradation. A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficacy of these analogs in preclinical models of epilepsy, showcasing their potential as next-generation antiepileptic drugs.

In addition to its neurological applications, R-cyclopropylglycine methyl ester hydrochloride has been utilized in the development of antimicrobial agents. The cyclopropyl moiety is known to enhance the lipophilicity and membrane permeability of small molecules, which is critical for targeting intracellular pathogens. Recent research has focused on incorporating this compound into peptidomimetics designed to inhibit bacterial enzymes, such as penicillin-binding proteins and beta-lactamases. A 2022 study in ACS Infectious Diseases reported the successful synthesis of a series of R-cyclopropylglycine-containing peptidomimetics with potent activity against multidrug-resistant Staphylococcus aureus strains. These findings underscore the versatility of R-cyclopropylglycine as a building block for addressing global health challenges.

The synthesis and characterization of R-cyclopropylglycine methyl ester hydrochloride have also seen significant methodological improvements. Recent advances in asymmetric synthesis and green chemistry have enabled more efficient and sustainable production of this compound. For instance, a 2023 publication in Organic Letters described a novel catalytic system for the enantioselective synthesis of R-cyclopropylglycine derivatives using earth-abundant metals. This approach not only reduces the environmental impact of the synthesis but also improves the scalability and cost-effectiveness of producing high-purity R-cyclopropylglycine methyl ester hydrochloride for industrial applications.

Looking ahead, the potential applications of R-cyclopropylglycine methyl ester hydrochloride are expected to expand further, particularly in the fields of targeted drug delivery and personalized medicine. Researchers are exploring its use in the design of prodrugs and bioconjugates that can selectively release therapeutic agents at disease sites. Furthermore, the integration of computational modeling and machine learning is anticipated to accelerate the discovery of new R-cyclopropylglycine-based compounds with optimized pharmacological profiles. As the demand for innovative therapeutics continues to grow, R-cyclopropylglycine methyl ester hydrochloride will likely remain a focal point of interdisciplinary research in chemical biology and medicinal chemistry.